Cas no 109376-83-2 (1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-)
![1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- structure](https://ossimg.kuujia.com/scimg/109500/109376-83-2x500.png)
109376-83-2 structure
Product Name:1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-
CAS No:109376-83-2
MF:C15H17IN2O2S
MW:416.277154684067
CID:190141
PubChem ID:4216
Update Time:2025-04-19
1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-
- ML-7 HYDROCHLORIDE
- ML-7
- 1-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane
- 1-(5-IODONAPHTHALENE-1-SULFONYL)HOMOPIPERAZINE, HCL
- 1-(5-iodonaphthalene-1-sulfonyl)-1H-hexahydrodiazepine
- 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-HEXAHYDRO-1,4-DIAZEPINE HCL
- 1H-1,4-Diazepine, hexahydro-1-((5-iodo-1-naphthalenyl)sulfonyl)-
- 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-HEXAHYDRO-1,4-DIAZEPINE HYDROCHLORIDE
- BiomolKI2_000007
- Bio1_001269
- HMS3403O11
- NCGC00015554-06
- FT-0765001
- NCGC00162209-04
- SMP1_000196
- 1H-1,4-Diazepine, hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-
- CHEMBL249089
- NCGC00162209-02
- BiomolKI_000042
- CHEBI:78761
- KBio2_003177
- Lopac0_000641
- 1-[(5-iodo-1-naphthyl)sulfonyl]hexahydro-1H-1,4-diazepine
- KBio3_001077
- UNII-E2C2LB77BF
- SDCCGSBI-0050621.P003
- NCGC00015554-05
- BCBcMAP01_000168
- Lopac-I-2764
- HMS3674C17
- 1-[(5-iodo-1-naphthyl)sulfonyl]-1,4-diazepane
- HMS1990O11
- CBiol_002005
- SCHEMBL1271163
- ML7
- Q27147942
- Bio2_000945
- KBioSS_000609
- E2C2LB77BF
- Bio1_000780
- KBio2_005745
- NCGC00015554-14
- NCGC00162209-01
- BCP18323
- KBio2_000609
- CCG-100646
- ML 7
- BRD-K93201660-001-04-0
- KBioGR_000609
- Bio2_000465
- NCGC00015554-02
- IDI1_002220
- NCGC00015554-04
- Bio1_000291
- NSC 734550
- NCGC00015554-03
- DTXSID60148917
- BSPBio_001269
- 1-(5-iodonaphthalen-1-ylsulfonyl)-1,4-diazepane
- HMS1362O11
- KBio3_001078
- AKOS040753112
- 109376-83-2
- C15H17IN2O2S
- EI-197
- NCGC00015554-01
- BDBM50216683
- HMS1792O11
- NCGC00162209-03
- NSC-734550
- 1-(5-iodonaphthalen-1-yl)sulfonyl-1,4-diazepane
- ML-7HYDROCHLORIDE
- DB-083045
-
- Inchi： 1S/C15H17IN2O2S/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18/h1-2,4-7,17H,3,8-11H2
- InChI Key： GEHJIACZUFWBTK-UHFFFAOYSA-N
- SMILES： IC1=CC=CC2=C1C=CC=C2S(N1CCNCCC1)(=O)=O
Computed Properties
- Exact Mass: 416.00600
- Monoisotopic Mass: 416.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.634
- Boiling Point: 542.7°Cat760mmHg
- Flash Point: 282°C
- Refractive Index: 1.665
- PSA: 57.79000
- LogP: 3.77590
1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Security Information
- WGK Germany：3
- Storage Condition：−20°C
1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Related Literature
-
Mengya Zhang,Yan Zhao,Na Wu,Yao Yao,Mingsheng Xu,Huaying Du,Yonggang Tu Food Funct. 2018 9 6444
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Soon-Mi Lim,Jerome P. Trzeciakowski,Harini Sreenivasappa,Lawrence J. Dangott,Andreea Trache Integr. Biol. 2012 4 615
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Nicolas Schierbaum,Johannes Rheinlaender,Tilman E. Sch?ffer Soft Matter 2019 15 1721
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Rohit Bhadoria,Kefeng Ping,Christer Lohk,Ivar J?rving,Pavel Starkov Chem. Commun. 2020 56 4216
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Cara E. Toscan,Marwa Rahimi,Mohan Bhadbhade,Russell Pickford,Shelli R. McAlpine,Richard B. Lock Org. Biomol. Chem. 2015 13 6299
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